Cas no 6298-27-7 (1-(furan-2-ylmethyl)-3-naphthalen-1-ylurea)

1-(furan-2-ylmethyl)-3-naphthalen-1-ylurea structure
6298-27-7 structure
Product Name:1-(furan-2-ylmethyl)-3-naphthalen-1-ylurea
CAS No:6298-27-7
MF:C16H14N2O2
MW:266.294563770294
CID:1643222
PubChem ID:240058
Update Time:2025-04-21

1-(furan-2-ylmethyl)-3-naphthalen-1-ylurea Chemical and Physical Properties

Names and Identifiers

    • 1-(furan-2-ylmethyl)-3-naphthalen-1-ylurea
    • 1-(2-Furylmethyl)-3-(1-naphthyl)urea
    • N-(2-furylmethyl)-N'-(1-naphthyl)urea
    • Urea, N-(2-furanylmethyl)-N'-1-naphthalenyl-
    • Z44584217
    • DTXSID60286469
    • BRD-K68978371-001-01-0
    • Maybridge1_004172
    • AKOS001025789
    • NSC45937
    • SMR001527489
    • CS-0295215
    • CHEMBL1894119
    • NSC-45937
    • CBDivE_001171
    • 1-(2-Furylmethyl)-3-naphthalen-1-yl-urea
    • MLS002608745
    • 3-[(furan-2-yl)methyl]-1-(naphthalen-1-yl)urea
    • HMS553F16
    • 1-(Furan-2-ylmethyl)-3-(naphthalen-1-yl)urea
    • 1-FURFURYL-3-(1-NAPHTHYL)UREA
    • CBKinase1_012558
    • DS-007978
    • STK443816
    • 6298-27-7
    • HMS3078J13
    • CBKinase1_000158
    • Inchi: 1S/C16H14N2O2/c19-16(17-11-13-7-4-10-20-13)18-15-9-3-6-12-5-1-2-8-14(12)15/h1-10H,11H2,(H2,17,18,19)
    • InChI Key: MLJYLJIZXVJSTL-UHFFFAOYSA-N
    • SMILES: O1C=CC=C1CNC(NC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 266.10562
  • Monoisotopic Mass: 266.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • Density: 1.274
  • Boiling Point: 439.2°C at 760 mmHg
  • Flash Point: 219.4°C
  • Refractive Index: 1.677
  • PSA: 54.27
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